molecular formula C12H17N3O2 B416458 3,5-Dimethyl-1-(2-nitrophenyl)piperazine CAS No. 450352-66-6

3,5-Dimethyl-1-(2-nitrophenyl)piperazine

Cat. No.: B416458
CAS No.: 450352-66-6
M. Wt: 235.28g/mol
InChI Key: WJUYWKJVECSDQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Dimethyl-1-(2-nitrophenyl)piperazine is a substituted piperazine derivative characterized by a six-membered piperazine ring with methyl groups at positions 3 and 5 and a 2-nitrophenyl group attached to the nitrogen at position 1 (Figure 1). The methyl groups enhance steric hindrance and modulate electronic properties, while the ortho-nitro substituent introduces electron-withdrawing effects, influencing solubility, metabolic stability, and receptor interactions.

Properties

CAS No.

450352-66-6

Molecular Formula

C12H17N3O2

Molecular Weight

235.28g/mol

IUPAC Name

3,5-dimethyl-1-(2-nitrophenyl)piperazine

InChI

InChI=1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12(11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3

InChI Key

WJUYWKJVECSDQD-UHFFFAOYSA-N

SMILES

CC1CN(CC(N1)C)C2=CC=CC=C2[N+](=O)[O-]

Canonical SMILES

CC1CN(CC(N1)C)C2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key structural analogs differ in substituent positions and functional groups, leading to distinct physicochemical profiles:

Table 1: Physicochemical Comparison of Piperazine Derivatives
Compound Name Substituents ClogD* Solubility (μM) pKa (Piperazine N)
3,5-Dimethyl-1-(2-nitrophenyl)piperazine 3,5-Me; 1-(2-NO₂Ph) ~2.5 ~40–60† ~5.0–6.0‡
1-(2-Nitrophenyl)piperazine 1-(2-NO₂Ph) ~1.8 <20§ ~3.8–4.5§
3,5-Dimethyl-1-(4-nitrophenyl)piperazine 3,5-Me; 1-(4-NO₂Ph) ~2.5 ~30–50† ~5.0–6.0‡
8a (N-phenylpiperazinyl quinolone) Direct N-Ph attachment >3.0 <20 ≤3.8
8b (N-benzylpiperazinyl quinolone) N-Benzyl spacer ~2.0 60–80 ~6.0–7.0

*ClogD estimated based on substituent contributions. †Inferred from : Methyl groups reduce basicity (higher pKa vs. 8a), enhancing solubility compared to non-methylated analogs. ‡Methyl groups donate electrons, raising pKa vs. 8a but lowering it vs. benzyl-substituted derivatives. §Direct N-phenyl attachment reduces solubility due to low pKa ().

Key Findings :

  • Solubility: The methyl groups in 3,5-dimethyl analogs improve solubility compared to non-methylated derivatives (e.g., 1-(2-nitrophenyl)piperazine) by moderating pKa. However, solubility remains lower than compounds with ethylene or benzyl spacers (e.g., 8b) .

Metabolic Stability

Piperazines are prone to oxidative metabolism and dealkylation. Key differences include:

  • Nitro Group : The 2-nitrophenyl substituent may undergo nitro reduction, a common metabolic pathway for aromatic nitro compounds, which could limit bioavailability .
Table 2: Metabolic Pathways of Selected Derivatives
Compound Major Metabolic Pathways Stability vs. Target
3,5-Dimethyl-1-(2-nitrophenyl)piperazine Nitro reduction, N-oxide formation Reference
1-(2-Nitrophenyl)piperazine Piperazine ring oxidation, nitro reduction Lower
8a (N-phenylpiperazinyl) Rapid hepatic clearance Significantly lower

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.